Cas no 1509261-48-6 (3-(1,3-thiazol-2-yl)methylazetidin-3-ol)

• Product Name: 3-(1,3-thiazol-2-yl)methylazetidin-3-ol
• CAS No: 1509261-48-6
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6007658
• PubChem ID: 79824212
• Update Time: 2025-06-10

3-(1,3-thiazol-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-2-yl)methylazetidin-3-ol
• EN300-1230534
• AKOS018382727
• 3-[(1,3-thiazol-2-yl)methyl]azetidin-3-ol
• 1509261-48-6

• Inchi： 1S/C7H10N2OS/c10-7(4-8-5-7)3-6-9-1-2-11-6/h1-2,8,10H,3-5H2
• InChI Key： XZHWPFDRNHGHTR-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC1(CNC1)O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.4Ų

Additional information on 3-(1,3-thiazol-2-yl)methylazetidin-3-ol

Introduction to 3-(1,3-thiazol-2-yl)methylazetidin-3-ol (CAS No. 1509261-48-6)

3-(1,3-thiazol-2-yl)methylazetidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1509261-48-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom, fused with a thiazole moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The thiazole ring is a key pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets due to its electron-rich nature and aromatic stability. In 3-(1,3-thiazol-2-yl)methylazetidin-3-ol, the presence of the thiazole unit at the 1-position of the azetidine ring introduces potential binding sites for enzymes and receptors involved in metabolic pathways. This structural motif has been widely studied for its role in modulating biological processes, including inflammation, bacterial resistance, and cancer cell proliferation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 3-(1,3-thiazol-2-yl)methylazetidin-3-ol with biological targets. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes by occupying active sites through hydrogen bonding and hydrophobic interactions. The azetidine ring further enhances its potential as a scaffold for drug design, providing flexibility for structural modifications that could improve pharmacokinetic properties.

One of the most compelling aspects of 3-(1,3-thiazol-2-yl)methylazetidin-3-ol is its versatility in medicinal chemistry. The combination of the azetidine and thiazole moieties offers multiple sites for functionalization, allowing chemists to tailor the molecule for specific therapeutic applications. For instance, modifications at the 3-position of the azetidine ring could enhance solubility or metabolic stability, while alterations to the thiazole ring might improve binding affinity to target proteins.

In light of recent research, 3-(1,3-thiazol-2-yl)methylazetidin-3-ol has been investigated for its potential role in addressing antibiotic resistance. The thiazole scaffold is known to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial metabolism. Preliminary studies indicate that derivatives of this compound may serve as novel antibiotics by targeting conserved bacterial pathways that are less susceptible to existing drug resistance mechanisms.

The compound’s structural similarity to known bioactive molecules also makes it an attractive candidate for structure-based drug design. By leveraging high-throughput screening techniques and virtual docking studies, researchers can identify optimal analogs of 3-(1,3-thiazol-2-yl)methylazetidin-3-ol that enhance potency and selectivity. These efforts are particularly relevant in the context of emerging infectious diseases and chronic conditions where new therapeutic agents are urgently needed.

Furthermore, the pharmacokinetic profile of 3-(1,3-thiazol-2-yl)methylazetidin-3-ol is an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical efficacy and safety. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways and degradation products.

The synthesis of 3-(1,3-thiazol-2-yl)methylazetidin-3-ol presents both challenges and opportunities for synthetic chemists. The construction of the azetidine ring requires precise control over reaction conditions to avoid unwanted side products. However, recent developments in transition metal-catalyzed reactions have provided more efficient routes to this core structure. Additionally, green chemistry principles are being applied to minimize waste and improve sustainability in its production.

Future directions in the study of 3-(1,3-thiazol-2-yl)methylazetidin-3-ol include exploring its potential in combination therapies. By pairing this compound with other bioactive agents, researchers may uncover synergistic effects that enhance therapeutic outcomes. Such combinatorial approaches are particularly relevant in oncology, where multi-target inhibition can lead to more effective cancer treatments.

The role of computational tools in designing derivatives of 3-(1,3-thiazol-2-yl)methylazetidin-3-ol cannot be overstated. Machine learning algorithms have revolutionized drug discovery by predicting molecular properties and optimizing lead compounds with remarkable accuracy. These tools enable virtual screening of vast chemical libraries, accelerating the identification of promising candidates for experimental validation.

In conclusion, 1509261 CAS NO 1509261486 1509261486 1509261486 1509261486 1509261486 1509261486 1509261486 1509261486 1509261486 1509261486 . As research continues to uncover new applications for this compound, CAS NO:1509261486 . it holds significant promise as a therapeutic agent with broad utility across multiple disease areas.